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Compound of Interest

Compound Name: 1-Undecanol-d4

Cat. No.: B12309891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety data and handling

procedures for 1-Undecanol-d4. The information is compiled from various sources and is

intended for use by qualified professionals. A specific Safety Data Sheet (SDS) for 1-
Undecanol-d4 was not available; therefore, the data presented herein is primarily based on its

non-deuterated analogue, 1-Undecanol (CAS No. 112-42-5), which is considered a close and

reliable proxy for safety and handling purposes. Users should always consult the most current

SDS provided by their supplier and adhere to all applicable safety regulations.

Introduction
1-Undecanol-d4 is a deuterated form of 1-undecanol, a fatty alcohol. The incorporation of

deuterium, a stable isotope of hydrogen, makes it a valuable tool in various research

applications, particularly as an internal standard for quantitative analysis by Nuclear Magnetic

Resonance (NMR) or Mass Spectrometry (GC-MS, LC-MS), and as a tracer in metabolic

studies.[1] While deuterated compounds are generally considered non-radioactive and share

similar chemical and physical properties with their non-deuterated counterparts, proper

handling and safety precautions are essential to ensure personnel safety and maintain the

integrity of experimental data.[2]

Physical and Chemical Properties
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The physical and chemical properties of 1-Undecanol-d4 are expected to be nearly identical to

those of 1-Undecanol.

Property Value References

Chemical Formula C₁₁H₂₀D₄O [1]

CAS Number 1219803-47-0 [1]

Appearance Colorless to light yellow liquid [3]

Molecular Weight 176.33 g/mol [1]

Melting Point 11 °C [3]

Boiling Point 146 °C at 40 hPa [3]

Flash Point 108 °C (closed cup) [3]

Auto-ignition Temperature 253 °C at 1,013 hPa [3]

Density 0.83 g/cm³ at 20 °C [4]

Solubility in Water 0.0057 g/L at 20 °C [3]

Partition Coefficient (n-

octanol/water)
log Pow: 4.9 at 25 °C [3]

Hazard Identification and GHS Classification
Based on the data for 1-Undecanol, the following hazard classifications are anticipated for 1-
Undecanol-d4.
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Hazard Class GHS Classification
Precautionary
Statements

References

Eye Irritation Category 2
P264, P280,

P305+P351+P338
[5]

Aquatic Hazard

(Acute)
Category 1 P273 [5]

Aquatic Hazard

(Chronic)
Category 2 P273, P391, P501 [5]

Signal Word: Warning

Hazard Statements:

H319: Causes serious eye irritation.[5]

H400: Very toxic to aquatic life.[5]

H411: Toxic to aquatic life with long lasting effects.[5]

Toxicological Data
The toxicological profile of 1-Undecanol-d4 is expected to be similar to that of 1-Undecanol.

Metric Value Species Route References

LD50 > 3,000 mg/kg Rat Oral [3]

Skin

Corrosion/Irritatio

n

Slight irritation Rabbit Dermal [3]

Serious Eye

Damage/Irritation
Eye irritation Rabbit Ocular [3]

Handling and Storage
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Personal Protective Equipment (PPE)
Appropriate PPE should be worn at all times when handling 1-Undecanol-d4 to minimize

exposure.

PPE Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Generally not required with adequate ventilation.

If vapors or mists are generated, use a NIOSH-

approved respirator with an organic vapor

cartridge.

Safe Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with eyes, skin, and clothing.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

For deuterated compounds, it is crucial to handle them in a manner that prevents hydrogen-

deuterium (H-D) exchange with atmospheric moisture or protic solvents to maintain isotopic

purity. This may involve handling under an inert atmosphere (e.g., nitrogen or argon).

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.
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Store away from incompatible materials such as strong oxidizing agents.

To prevent isotopic dilution, it is recommended to store deuterated compounds in a

desiccator or under an inert atmosphere.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure References

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. Seek medical

attention if symptoms persist.

[5]

Skin Contact

Remove contaminated

clothing. Wash the affected

area with soap and plenty of

water. Seek medical attention

if irritation persists.

[5]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

medical attention.

[5]

Accidental Release Measures
Ensure adequate ventilation.
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Remove all sources of ignition.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable, labeled container for disposal.

Prevent the spill from entering drains or waterways.

Disposal Considerations
Dispose of 1-Undecanol-d4 and any contaminated materials in accordance with local, state,

and federal regulations. Do not dispose of it into the environment.[6]

Experimental Protocols and Workflows
A primary application of 1-Undecanol-d4 is its use as an internal standard in quantitative

analytical methods.[1]

General Workflow for Use as an Internal Standard in GC-
MS Analysis

Sample Preparation GC-MS Analysis Data Processing

Start Weigh Analyte Sample Spike with known amount of 1-Undecanol-d4 Dissolve in appropriate solvent Vortex to homogenize Inject sample into GC-MS Chromatographic Separation Mass Spectrometric Detection Integrate peak areas of analyte and internal standard Calculate analyte concentration using response factor End

Click to download full resolution via product page

Caption: Workflow for using 1-Undecanol-d4 as an internal standard in GC-MS.

Detailed Methodology: Quantification of an Analyte
using 1-Undecanol-d4 as an Internal Standard by GC-MS
This protocol provides a general framework. Specific parameters such as solvent choice,

concentrations, and GC-MS conditions should be optimized for the specific analyte of interest.
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Preparation of Stock Solutions:

Prepare a stock solution of the analyte of interest at a known concentration (e.g., 1

mg/mL) in a suitable solvent (e.g., ethyl acetate).

Prepare a stock solution of 1-Undecanol-d4 at a known concentration (e.g., 1 mg/mL) in

the same solvent.

Preparation of Calibration Standards:

Create a series of calibration standards by adding varying amounts of the analyte stock

solution to a fixed amount of the 1-Undecanol-d4 internal standard stock solution.

Dilute each standard to the final volume with the solvent. This will result in a set of

standards with a constant concentration of the internal standard and varying

concentrations of the analyte.

Sample Preparation:

To the unknown sample, add a known amount of the 1-Undecanol-d4 internal standard

stock solution.

The amount of internal standard added should result in a peak area that is within the

range of the calibration curve.

GC-MS Analysis:

Set up the GC-MS instrument with an appropriate column and temperature program to

achieve good separation of the analyte and 1-Undecanol-d4.

Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to monitor

characteristic ions for both the analyte and 1-Undecanol-d4. This enhances sensitivity

and selectivity.

Inject the calibration standards and the unknown sample.

Data Analysis:
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Integrate the peak areas of the analyte and the internal standard in each chromatogram.

Calculate the response factor (RF) for each calibration standard using the formula: RF =

(Area_analyte / Concentration_analyte) / (Area_IS / Concentration_IS)

Create a calibration curve by plotting the area ratio (Area_analyte / Area_IS) against the

concentration ratio (Concentration_analyte / Concentration_IS).

Determine the concentration of the analyte in the unknown sample by using the area ratio

from the sample and the calibration curve.

Logical Relationship for Safe Handling of
Deuterated Compounds

Risk Assessment

Control Measures

Safe Work Procedures

Emergency Preparedness

Review SDS of non-deuterated analog

Identify Physical and Chemical Hazards

Work in Fume Hood Wear Appropriate PPE Prevent H-D Exchange (e.g., use inert atmosphere) Know First-Aid Measures Have Spill Kit Available

Store in cool, dry, well-ventilated area

Dispose according to regulations
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Caption: Logical steps for ensuring the safe handling of 1-Undecanol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12309891?utm_src=pdf-body-img
https://www.benchchem.com/product/b12309891?utm_src=pdf-body
https://www.benchchem.com/product/b12309891?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/1-undecanol-d4.html
https://www.simsonpharma.com/blog-details/deuterated-compounds
https://www.chemicalbook.com/msds/1-undecanol.htm
https://bg.cpachem.com/msds?num=SB38110&dnl=sd_-_1-Undecanol%28SG%29_%5BCAS_112-42-5%5D_%28SB38110%29_%28EU%29.pdf
https://www.echemi.com/sds/n-undecanol-pid_Seven1460.html
https://www.cdhfinechemical.com/images/product/msds/19_869820585_1-UNDECANOLCASNO112-42-5MSDS.pdf
https://www.benchchem.com/product/b12309891#1-undecanol-d4-safety-data-sheet-and-handling
https://www.benchchem.com/product/b12309891#1-undecanol-d4-safety-data-sheet-and-handling
https://www.benchchem.com/product/b12309891#1-undecanol-d4-safety-data-sheet-and-handling
https://www.benchchem.com/product/b12309891#1-undecanol-d4-safety-data-sheet-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12309891?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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